Cas no 681851-14-9 (Benzenemethanamine,N-[(1S)-3-methyl-1-[[(phenylmethyl)thio]methyl]butyl]-)

• Product Name: Benzenemethanamine,N-[(1S)-3-methyl-1-[[(phenylmethyl)thio]methyl]butyl]-
• CAS No: 681851-14-9
• MF: C₂₀H₂₇NS
• MW: 313.500084161758
• CID: 1725894
• Update Time: 2024-11-27

Benzenemethanamine,N-[(1S)-3-methyl-1-[[(phenylmethyl)thio]methyl]butyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-[(1S)-3-methyl-1-[[(phenylmethyl)thio]methyl]butyl]-
• Benzenemethanamine, N-[(1S)-3-methyl-1-[[(phenylmethyl)thio]methyl]butyl]-

• Inchi： 1S/C20H27NS/c1-17(2)13-20(21-14-18-9-5-3-6-10-18)16-22-15-19-11-7-4-8-12-19/h3-12,17,20-21H,13-16H2,1-2H3/t20-/m0/s1
• InChI Key： DZYZPSDNUHONFQ-FQEVSTJZSA-N
• SMILES： C1(CN[C@H](CSCC2=CC=CC=C2)CC(C)C)=CC=CC=C1

Computed Properties

• Exact Mass: 313.18661

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 433.5±33.0 °C(Predicted)
• PSA: 12.03
• pka: 8.78±0.29(Predicted)